Cas no 1160573-48-7 (1-Bromo-4-chloro-3-methyl-2-nitrobenzene)

1-Bromo-4-chloro-3-methyl-2-nitrobenzene structure
1160573-48-7 structure
Product Name:1-Bromo-4-chloro-3-methyl-2-nitrobenzene
CAS No:1160573-48-7
MF:C7H5BrClNO2
MW:250.477100133896
MDL:MFCD11846014
CID:4574223
PubChem ID:50997917
Update Time:2024-11-04

1-Bromo-4-chloro-3-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-4-chloro-3-methyl-2-nitrobenzene
    • 3-Bromo-6-chloro-2-nitrotoluene
    • F85896
    • MFCD11846014
    • 1160573-48-7
    • AKOS026671498
    • 1-Bromo-4-chloro-3-methyl-2-nitrobenzene
    • MDL: MFCD11846014
    • Inchi: 1S/C7H5BrClNO2/c1-4-6(9)3-2-5(8)7(4)10(11)12/h2-3H,1H3
    • InChI Key: RDBOWXCEEGEMBL-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC=C(Cl)C(C)=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 248.91922g/mol
  • Monoisotopic Mass: 248.91922g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 45.8Ų

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1-Bromo-4-chloro-3-methyl-2-nitrobenzene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1160573-48-7)1-Bromo-4-chloro-3-methyl-2-nitrobenzene
Order Number:A1218712
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:41
Price ($):510/170
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:1160573-48-7)1-Bromo-4-chloro-3-methyl-2-nitrobenzene
A1218712
Purity:99%/99%
Quantity:5g/1g
Price ($):510/170
Email